Cas no 2138018-93-4 (4-[1-(1,1-Difluoro-2-hydroxyethyl)triazol-4-yl]butanoic acid)

• Product Name: 4-[1-(1,1-Difluoro-2-hydroxyethyl)triazol-4-yl]butanoic acid
• CAS No: 2138018-93-4
• MF: C₈H₁₁F₂N₃O₃
• MW: 235.188048601151
• CID: 5301786
• Update Time: 2025-05-23

4-[1-(1,1-Difluoro-2-hydroxyethyl)triazol-4-yl]butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[1-(1,1-difluoro-2-hydroxyethyl)-1H-1,2,3-triazol-4-yl]butanoic acid
• 4-[1-(1,1-Difluoro-2-hydroxyethyl)triazol-4-yl]butanoic acid
• 1H-1,2,3-Triazole-4-butanoic acid, 1-(1,1-difluoro-2-hydroxyethyl)-

• Inchi： 1S/C8H11F2N3O3/c9-8(10,5-14)13-4-6(11-12-13)2-1-3-7(15)16/h4,14H,1-3,5H2,(H,15,16)
• InChI Key： ZWNYRQHNKYCEMY-UHFFFAOYSA-N
• SMILES： FC(CO)(N1C=C(CCCC(=O)O)N=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 253
• XLogP3: -0.2
• Topological Polar Surface Area: 88.2

Additional information on 4-[1-(1,1-Difluoro-2-hydroxyethyl)triazol-4-yl]butanoic acid

Professional Introduction to 4-[1-(1,1-Difluoro-2-hydroxyethyl)triazol-4-yl]butanoic Acid (CAS No. 2138018-93-4)

4-[1-(1,1-Difluoro-2-hydroxyethyl)triazol-4-yl]butanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 2138018-93-4, represents a unique structural motif that combines a triazole moiety with a butanoic acid backbone, terminated by a 1,1-difluoro-2-hydroxyethyl side chain. Such structural features make it a promising candidate for various applications, particularly in the development of novel therapeutic agents and biochemical probes.

The incorporation of the triazole ring into the molecular framework of this compound is strategically significant. Triazoles are well-known for their stability and versatility in medicinal chemistry, often serving as key structural elements in drugs due to their ability to form hydrogen bonds and participate in π-stacking interactions. The presence of the triazole at position 4 of the molecule not only enhances its chemical diversity but also opens up possibilities for further functionalization, enabling the design of derivatives with tailored biological activities.

The 1,1-difluoro-2-hydroxyethyl side chain is another critical feature that contributes to the unique properties of this compound. The fluoro substituents can influence the electronic distribution and metabolic stability of the molecule, which are crucial factors in drug design. Additionally, the hydroxyl group provides a site for further chemical modifications, such as etherification or esterification, which can be exploited to enhance solubility or target specific biological pathways.

4-[1-(1,1-Difluoro-2-hydroxyethyl)triazol-4-yl]butanoic acid has been explored in several cutting-edge research studies aimed at developing innovative therapeutic strategies. One notable area of interest is its potential application as an intermediate in the synthesis of small-molecule inhibitors targeting enzyme-catalyzed reactions. The combination of the triazole ring and the carboxylic acid group allows for facile conjugation with other pharmacophores, making it a valuable building block for drug discovery campaigns.

In recent years, there has been growing interest in using structurally diverse compounds as modulators of protein-protein interactions (PPIs). The unique scaffold of CAS No. 2138018-93-4, featuring both hydrophilic and hydrophobic regions, suggests its potential as a PPI disruptor. Preliminary computational studies have indicated that this compound may interact with specific protein targets through multiple non-covalent interactions, including hydrogen bonding and hydrophobic effects.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The presence of two fluorine atoms in the 1,1-difluoro-2-hydroxyethyl group not only enhances metabolic stability but also influences binding affinity by modulating electronic properties. This has been demonstrated in various drug candidates where fluorine substitution has led to improved pharmacokinetic profiles and increased efficacy.

The carboxylic acid functionality at the end of the molecule provides another avenue for biological activity modulation. Carboxylic acids are known to participate in various biochemical processes and can be readily converted into esters or amides, which are common pharmacophores in drug molecules. This versatility makes CAS No. 2138018-93-4 a valuable scaffold for designing compounds with targeted biological effects.

4-[1-(1,1-Difluoro-2-hydroxyethyl)triazol-4-yl]butanoic acid has also been investigated as a potential tool for probing biological pathways involving enzyme inhibition or receptor binding. Its unique structure allows it to mimic natural substrates or inhibitors, providing insights into enzyme mechanisms and facilitating the discovery of new therapeutic agents. For instance, studies have shown that derivatives of this compound can interact with enzymes involved in inflammatory pathways, suggesting their potential use in treating inflammatory diseases.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic utility as a building block. The introduction of the triazole ring typically requires cycloaddition reactions between azides and alkynes under transition-metal catalysis, while the attachment of the fluoro-substituted side chain involves fluorination techniques at specific positions on the butanoic acid backbone. These synthetic strategies underscore the compound's importance not only as a target molecule but also as a precursor for more complex derivatives.

The growing body of research on structurally diverse compounds like CAS No. 2138018-93-4 underscores their significance in modern drug discovery efforts. By leveraging innovative synthetic methodologies and computational approaches, researchers are able to design molecules with enhanced biological activity and improved pharmacokinetic properties. This compound exemplifies how strategic molecular design can lead to promising candidates for treating various diseases.

In conclusion, CAS No. 2138018-93-4, or more formally known as 4-[1-(1,1-Difluoro-2-hydroxyethyl)triazol-4-yl]butanoic acid, represents a fascinating compound with significant potential in pharmaceutical chemistry and bioorganic synthesis. Its unique structural features make it a versatile tool for drug discovery and biochemical research, offering opportunities for developing novel therapeutic agents targeting diverse biological pathways.